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Compound of Interest

Compound Name: N-Acetyl sulfadiazine-13C6

Cat. No.: B564385

In-Depth Technical Guide: N-Acetyl sulfadiazine-
13C6

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-Acetyl sulfadiazine-13C6, an
isotopically labeled metabolite of the sulfonamide antibiotic, sulfadiazine. This document details
its chemical properties, including its CAS number and molecular formula, and delves into the
established mechanism of action of its parent compound. Furthermore, it outlines key metabolic
pathways and provides detailed experimental protocols for its quantification in biological
matrices. Quantitative data are presented in structured tables for clarity, and logical and
biological pathways are illustrated with diagrams generated using the DOT language. This
guide serves as a critical resource for researchers in drug metabolism, pharmacokinetics, and
analytical chemistry.

Chemical Identity and Properties

N-Acetyl sulfadiazine-13C6 is the stable isotope-labeled form of N-Acetyl sulfadiazine, the
major metabolite of the antibiotic sulfadiazine. The incorporation of six carbon-13 atoms in the
phenyl ring makes it an ideal internal standard for mass spectrometry-based quantitative
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analysis, providing high accuracy and precision by correcting for matrix effects and variations in

sample processing.

Property Value Citation
CAS Number 1217089-17-2 [11[2][3]
Molecular Formula Ce3C6H12N403S [1][2]
Molecular Weight 298.27 g/mol [11[2]
N-[4-[(2-
Pyrimidinylamino)sulfonyl]phen
yl-13C6]acetamide, 4'-(2-
Synonyms [3]

Pyrimidinylsulfamoyl)acetanilid
e-13C6, N4-Acetylsulfadiazine-
13C6

Unlabeled CAS Number

127-74-2

[3]

Mechanism of Action of the Parent Compound,

Sulfadiazine

Sulfadiazine, the parent drug of N-Acetyl sulfadiazine, is a competitive inhibitor of the bacterial

enzyme dihydropteroate synthase.[4][5] This enzyme is crucial for the synthesis of folic acid, an

essential nutrient for bacteria that is required for the production of nucleic acids and amino

acids. By mimicking the natural substrate, para-aminobenzoic acid (PABA), sulfadiazine blocks

the synthesis of dihydrofolic acid, a precursor to tetrahydrofolic acid. This inhibition of the folate

pathway ultimately disrupts bacterial growth and replication.[6]
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Caption: Inhibition of bacterial folic acid synthesis by sulfadiazine.

Metabolism of Sulfadiazine

The primary metabolic pathway for sulfadiazine in humans and many animal species is N-
acetylation, which converts the parent drug to N-Acetyl sulfadiazine.[7][8] This reaction is
catalyzed by N-acetyltransferase enzymes. A minor metabolic pathway involves hydroxylation
of the pyrimidine ring.[9] The resulting metabolites are then primarily excreted in the urine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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